![molecular formula C23H30ClN3O3S2 B2457713 N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)propanamide hydrochloride CAS No. 1216635-21-0](/img/structure/B2457713.png)
N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)propanamide hydrochloride
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Description
N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)propanamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O3S2 and its molecular weight is 496.08. The purity is usually 95%.
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Scientific Research Applications
Inhibitor of Cytomegalovirus Replication
A study identified a novel selective nonnucleoside inhibitor of cytomegalovirus (CMV) replication with an excellent safety profile. This compound, structurally similar to the one , inhibits neither viral DNA synthesis nor viral transcription and translation but interferes with viral DNA maturation and packaging, indicating a potential application in antiviral therapies (Buerger et al., 2001).
Synthetic Chemistry Applications
Another study utilized a ketonic Mannich base related to the chemical compound for generating a structurally diverse library of compounds. This highlights its role in facilitating a broad range of chemical transformations, contributing to the synthesis of potentially bioactive molecules (Roman, 2013).
Potential Antidepressant Agents
Research on analogs of the compound demonstrated potent reserpine-prevention activity in mice, suggesting their potential as antidepressant agents. This indicates its significance in developing new therapeutic agents for treating depression (Clark et al., 1979).
Green Chemistry Approach
A study outlined the design of dimethylaminopyridinium carbamoylides as non-hazardous substitutes for toxic isocyanates, implicating the compound in safer chemical synthesis processes. This approach aligns with the principles of green chemistry, aiming to reduce the environmental impact of chemical production (Sa̧czewski et al., 2006).
Antimicrobial and Anti-inflammatory Agents
The synthesis and evaluation of novel pyrazole, isoxazole, and other derivatives bearing an aryl sulfonate moiety, based on the structural framework of the compound, demonstrated significant antimicrobial and anti-inflammatory activities. This suggests its potential application in developing new antimicrobial and anti-inflammatory treatments (Kendre et al., 2015).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-[3-(dimethylamino)propyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)propanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O3S2.ClH/c1-17-15-18(2)22-20(16-17)24-23(30-22)26(13-8-12-25(3)4)21(27)11-14-31(28,29)19-9-6-5-7-10-19;/h5-7,9-10,15-16H,8,11-14H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUIPIGOEENRLHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N=C(S2)N(CCCN(C)C)C(=O)CCS(=O)(=O)C3=CC=CC=C3)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.